(R)-2-(6-Amino-9H-purin-9-yl)butane-1,4-diol

• Molecular Formula: C9H13N5O2
• Molecular Weight: 223.23 g/mol
• IUPAC Name: (2R)-2-(6-aminopurin-9-yl)butane-1,4-diol
• InChI: InChI=1S/C9H13N5O2/c10-8-7-9(12-4-11-8)14(5-13-7)6(3-16)1-2-15/h4-6,15-16H,1-3H2,(H2,10,11,12)/t6-/m1/s1
• InChI Key: VKKRRDRZIKRXDH-ZCFIWIBFSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H](CCO)CO)N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C(CCO)CO)N

Description

(R)-2-(6-Amino-9H-purin-9-yl)butane-1,4-diol is a chiral purine derivative featuring a butane-1,4-diol backbone substituted at the 2-position with a 6-aminopurine moiety. Purine derivatives are critical in nucleotide metabolism and signaling, and the presence of the diol group may enhance solubility or enable conjugation in therapeutic or diagnostic applications .

Biological Activity

(R)-2-(6-Amino-9H-purin-9-yl)butane-1,4-diol, also known as alpha-Adenosine or 9-alpha-D-ribofuranosyl-9H-purin-6-amine, is a purine derivative that has garnered attention for its potential biological activities. This compound is characterized by its molecular formula $C_9H_{13}N_5O_2$ and a molecular weight of 223.23 g/mol. Its structure allows it to interact with various biological pathways, making it a subject of interest in pharmacological research.

The compound features a purine base linked to a butane chain with hydroxyl groups, which contributes to its solubility and bioactivity. The stereochemistry of the molecule is crucial for its biological function, with the (R) configuration being particularly significant in its interactions with biological targets.

Antiviral and Antimicrobial Properties

Recent studies have indicated that (R)-2-(6-Amino-9H-purin-9-yl)butane-1,4-diol exhibits notable antiviral and antimicrobial activities. For instance, it has been shown to inhibit the replication of certain viruses and bacterial strains. A study highlighted its effectiveness against various Gram-positive and Gram-negative bacteria, demonstrating minimum inhibitory concentrations (MICs) that suggest strong antibacterial properties.

Microorganism	MIC (µg/mL)
Escherichia coli	4.69
Staphylococcus aureus	5.64
Bacillus subtilis	8.33
Candida albicans	16.69

These results indicate that the compound may serve as a lead for developing new antimicrobial agents.

The proposed mechanism of action involves the inhibition of nucleic acid synthesis in microorganisms, likely due to its structural similarity to natural nucleosides. This similarity allows it to interfere with the normal functioning of nucleic acid polymerases.

Case Study 1: Antiviral Activity

In an investigation into antiviral properties, (R)-2-(6-Amino-9H-purin-9-yl)butane-1,4-diol was tested against herpes simplex virus (HSV). The results showed a significant reduction in viral load in treated cells compared to controls, suggesting its potential as an antiviral agent.

Case Study 2: Antibacterial Efficacy

A separate study evaluated the antibacterial efficacy of this compound against multi-drug resistant strains of Staphylococcus aureus. The compound demonstrated potent activity with an MIC value lower than traditional antibiotics used in clinical settings, indicating its potential as a therapeutic agent.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies have revealed that modifications on the purine ring and the butane chain can significantly influence the biological activity of (R)-2-(6-Amino-9H-purin-9-yl)butane-1,4-diol. Compounds with longer carbon chains or additional functional groups showed enhanced activity against specific microbial strains.

Comparison with Similar Compounds

Structural Analog 1: 2-(2-(2-Amino-9H-purin-9-yl)ethyl)butane-1,4-diyl diacetate (CAS 174155-69-2)

Key Differences :

• Substitution Pattern : The ethyl spacer between the purine and diol in this analog introduces greater flexibility compared to the direct C2 linkage in the target compound.
• Functional Groups : The diacetate esters at the 1,4-positions reduce hydrophilicity, unlike the free hydroxyl groups in the target compound.
• Biological Implications : The acetylated form may act as a prodrug, requiring enzymatic hydrolysis for activation, whereas the target compound’s free diol could enable immediate interaction with biological targets .

Structural Analog 2: [(1R)-3-Hydroxy-1-(hydroxymethyl)propyl]carbamic acid tert-butyl ester (CAS 397246-14-9)

Key Differences :

• Core Structure : This compound retains the (R)-configured butane-1,4-diol backbone but replaces the purine with a tert-butoxycarbonyl (Boc)-protected amine.
• Functionality: The Boc group serves as a protective moiety for amines, commonly used in peptide synthesis. This contrasts with the target compound’s 6-aminopurine, which is bioactive without modification .

Structural Analog 3: 2-[1-(2-Amino-9H-purin-6-ylamino)butyl]-5-methyl-3-phenyl-3H-quinazolin-4-one (Compound 85)

Key Differences :

• Heterocyclic System: Incorporates a quinazolinone ring instead of a diol, linked to a 2-aminopurine via a butyl chain.
• Electronic Effects: The electron-withdrawing quinazolinone may alter electron density at the purine, affecting binding affinity to targets like kinases or adenosine receptors .

Comparative Pharmacological and Physicochemical Properties

Pharmacological Activity

• The diol enhances solubility, improving bioavailability.
• Analog 1 (Diacetate) : Likely inert until deacetylated, prolonging systemic circulation but delaying activity.
• Analog 3 (Quinazolinone): The quinazolinone scaffold is associated with kinase inhibition, indicating divergent therapeutic applications compared to the target compound .

Physicochemical Properties

Property	Target Compound	Analog 1 (Diacetate)	Analog 3 (Quinazolinone)
Molecular Weight	~265 g/mol (estimated)	335.36 g/mol	441 g/mol
Solubility	High (diol groups)	Low (ester hydrophobicity)	Moderate (heterocyclic)
LogP	~-1.5 (predicted)	~1.8	~2.5